62-49-7

Choline

Usually In Stock

• CAS RN:
• 62-49-7

• Formula:
• C5H14NO+

• InChI:
• InChI=1S/C5H14NO/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3/q+1

• InChIKey:
• OEYIOHPDSNJKLS-UHFFFAOYSA-N

• Choline is a choline that is the parent compound of the cholines class, consisting of ethanolamine having three methyl substituents attached to the amino function. It has a role as a neurotransmitter, a nutrient, a human metabolite, a plant metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite, a mouse metabolite and an allergen.
  A basic constituent of lecithin that is found in many plants and animal organs. It is important as a precursor of acetylcholine, as a methyl donor in various metabolic processes, and in lipid metabolism.
  Choline is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
  Choline is a natural product found in Amaranthus hybridus, Leonurus japonicus, and other organisms with data available.
  Choline is a metabolite found in or produced by Saccharomyces cerevisiae.
  ...

Acetic acid;2-propan-2-ylsulfanylethanol

Usually In Stock

• CAS RN:
• 5862-49-7

• Formula:
• C7H16O3S

• InChI:
• InChI=1S/C5H12OS.C2H4O2/c1-5(2)7-4-3-6;1-2(3)4/h5-6H,3-4H2,1-2H3;1H3,(H,3,4)

• InChIKey:
• VVHGYCNTOBZMGI-UHFFFAOYSA-N

• Acetic acid;2-propan-2-ylsulfanylethanol is a useful research compound. Its molecular formula is C7H16O3S and its molecular weight is 180.27 g/mol. The purity is usually 95%.

3-methyl-4-[(phenylmethyl)oxy]-1H-indole

Usually In Stock

• CAS RN:
• 92962-49-7

• Formula:
• C16H15NO

• InChI:
• InChI=1S/C16H15NO/c1-12-10-17-14-8-5-9-15(16(12)14)18-11-13-6-3-2-4-7-13/h2-10,17H,11H2,1H3

• InChIKey:
• PJAHEELREUZCCQ-UHFFFAOYSA-N

• 3-methyl-4-[(phenylmethyl)oxy]-1H-indole is a useful research compound. Its molecular formula is C16H15NO and its molecular weight is 237.3 g/mol. The purity is usually 95%.

1,1,2,2-Tetrahydroperfluorohexadecyl acrylate

Usually In Stock

• CAS RN:
• 34362-49-7

• Formula:
• C14F29CH2CH2OC(O)CH=CH2
  C19H7F29O2

• InChI:
• InChI=1S/C19H7F29O2/c1-2-5(49)50-4-3-6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)12(32,33)13(34,35)14(36,37)15(38,39)16(40,41)17(42,43)18(44,45)19(46,47)48/h2H,1,3-4H2

• InChIKey:
• KLOHTAIHCCMZIL-UHFFFAOYSA-N

• 1,1,2,2-Tetrahydroperfluorohexadecyl acrylate is a useful research compound. Its molecular formula is C14F29CH2CH2OC(O)CH=CH2 and its molecular weight is 818.2 g/mol. The purity is usually 95%.

Ethyl 5-oxo-1,3-dithiane-4-carboxylate

Usually In Stock

• CAS RN:
• 63462-49-7

• Formula:
• C7H10O3S2

• InChI:
• InChI=1S/C7H10O3S2/c1-2-10-7(9)6-5(8)3-11-4-12-6/h6H,2-4H2,1H3

• InChIKey:
• TUNWMSKNTPEGBF-UHFFFAOYSA-N

• Ethyl 5-oxo-1,3-dithiane-4-carboxylate is a useful research compound. Its molecular formula is C7H10O3S2 and its molecular weight is 206.3 g/mol. The purity is usually 95%.

pyridine;pyridine-2,6-dicarbothioic S-acid

Usually In Stock

• CAS RN:
• 89862-49-7

• Formula:
• C12H10N2O2S2

• InChI:
• InChI=1S/C7H5NO2S2.C5H5N/c9-6(11)4-2-1-3-5(8-4)7(10)12;1-2-4-6-5-3-1/h1-3H,(H,9,11)(H,10,12);1-5H

• InChIKey:
• TTXKPAITGMDREH-UHFFFAOYSA-N

• Pyridine;pyridine-2,6-dicarbothioic S-acid is a useful research compound. Its molecular formula is C12H10N2O2S2 and its molecular weight is 278.4 g/mol. The purity is usually 95%.

1,3-Bis(4-chlorophenyl)propane-1,3-dione

In Stock

• CAS RN:
• 18362-49-7

• Formula:
• C15H10Cl2O2

• InChI:
• InChI=1S/C15H10Cl2O2/c16-12-5-1-10(2-6-12)14(18)9-15(19)11-3-7-13(17)8-4-11/h1-8H,9H2

• InChIKey:
• DNXKZJFMYKDQNL-UHFFFAOYSA-N

• 1,3-Bis(4-chlorophenyl)propane-1,3-dione is a useful research compound. Its molecular formula is C15H10Cl2O2 and its molecular weight is 293.1 g/mol. The purity is usually 95%.

Cyclobutyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone

In Stock

• CAS RN:
• 898762-49-7

• Formula:
• C19H25NO3

• InChI:
• InChI=1S/C19H25NO3/c21-18(16-4-2-5-16)17-6-1-3-15(13-17)14-20-9-7-19(8-10-20)22-11-12-23-19/h1,3,6,13,16H,2,4-5,7-12,14H2

• InChIKey:
• LIPDYNOMLGDSOT-UHFFFAOYSA-N

• Cyclobutyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone is a useful research compound. Its molecular formula is C19H25NO3 and its molecular weight is 315.4 g/mol. The purity is usually 95%.

N-(4-methoxy-2-nitrophenyl)-2-methylbenzamide

• CAS RN:
• 123862-49-7

• Formula:
• C15H14N2O4

• InChI:
• InChI=1S/C15H14N2O4/c1-10-5-3-4-6-12(10)15(18)16-13-8-7-11(21-2)9-14(13)17(19)20/h3-9H,1-2H3,(H,16,18)

• InChIKey:
• GFPNQHDBSALTEN-UHFFFAOYSA-N

• N-(4-methoxy-2-nitrophenyl)-2-methylbenzamide, also known as N-(4-methoxy-2-nitrophenyl)-2-methylbenzamide, is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.28 g/mol. The purity is usually 95%.

(2S)-2-amino-1-(piperidin-1-yl)propan-1-one hydrochloride

In Stock

• CAS RN:
• 916762-49-7

• Formula:
• C8H17ClN2O

• InChI:
• InChI=1S/C8H16N2O.ClH/c1-7(9)8(11)10-5-3-2-4-6-10;/h7H,2-6,9H2,1H3;1H/t7-;/m0./s1

• InChIKey:
• ZDJUIAOSWUDBFB-FJXQXJEOSA-N

• (2S)-2-amino-1-(piperidin-1-yl)propan-1-one hydrochloride is a useful research compound. Its molecular formula is C8H17ClN2O and its molecular weight is 192.68 g/mol. The purity is usually 95%.

6-((Methylsulfonyl)methyl)nicotinic acid hydrochloride

In Stock

• CAS RN:
• 597562-49-7

• Formula:
• C8H10ClNO4S

• InChI:
• InChI=1S/C8H9NO4S.ClH/c1-14(12,13)5-7-3-2-6(4-9-7)8(10)11;/h2-4H,5H2,1H3,(H,10,11);1H

• InChIKey:
• HXRMHTOJTNBAIQ-UHFFFAOYSA-N

• 6-((Methylsulfonyl)methyl)nicotinic acid hydrochloride is a useful research compound. Its molecular formula is C8H10ClNO4S and its molecular weight is 251.69 g/mol. The purity is usually 95%.

1,9-Dibromoperfluoro-2,5,8-trioxanonane

In Stock

• CAS RN:
• 330562-49-7

• Formula:
• C6Br2F12O3

• InChI:
• InChI=1S/C6Br2F12O3/c7-5(17,18)22-3(13,14)1(9,10)21-2(11,12)4(15,16)23-6(8,19)20

• InChIKey:
• MYPXRCQEBQPETF-UHFFFAOYSA-N

• 1,9-Dibromoperfluoro-2,5,8-trioxanonane is a useful research compound. Its molecular formula is C6Br2F12O3 and its molecular weight is 507.85 g/mol. The purity is usually 95%.

(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanol

In Stock

• CAS RN:
• 2138162-49-7

• Formula:
• C7H12O2

• InChI:
• InChI=1S/C7H12O2/c1-6-2-7(3-6,4-8)5-9-6/h8H,2-5H2,1H3

• InChIKey:
• AXBPIDGDOIYMBX-UHFFFAOYSA-N

• (1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)methanol is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.171. The purity is usually 95%.

1-[(Tert-butoxy)carbonyl]-4-ethynylpiperidine-4-carboxylicacid

Usually In Stock

• CAS RN:
• 2803862-49-7

• Formula:
• C13H19NO4

• InChI:
• InChI=1S/C13H19NO4/c1-5-13(10(15)16)6-8-14(9-7-13)11(17)18-12(2,3)4/h1H,6-9H2,2-4H3,(H,15,16)

• InChIKey:
• AUDWDRGMSPYZPF-UHFFFAOYSA-N

• 1-[(Tert-butoxy)carbonyl]-4-ethynylpiperidine-4-carboxylicacid is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.

1-[3-Bromo-4-(propan-2-yloxy)phenyl]ethan-1-amine

In Stock

• CAS RN:
• 1344362-49-7

• Formula:
• C11H16BrNO

• InChI:
• InChI=1S/C11H16BrNO/c1-7(2)14-11-5-4-9(8(3)13)6-10(11)12/h4-8H,13H2,1-3H3

• InChIKey:
• AEDKRDSPODZJAX-UHFFFAOYSA-N

• 1-[3-Bromo-4-(propan-2-yloxy)phenyl]ethan-1-amine is a useful research compound. Its molecular formula is C11H16BrNO and its molecular weight is 258.15 g/mol. The purity is usually 95%.

trans-6-Amino-3-oxabicyclo[3.1.0]hexane hydrochloride

In Stock

• CAS RN:
• 1048962-49-7

• Formula:
• C5H10ClNO

• InChI:
• InChI=1S/C5H9NO.ClH/c6-5-3-1-7-2-4(3)5;/h3-5H,1-2,6H2;1H/t3-,4+,5?;

• InChIKey:
• JCFIYVURKHIYFF-CHUJMTOYSA-N

• Trans-6-Amino-3-oxabicyclo[3.1.0]hexane hydrochloride is a useful research compound. Its molecular formula is C5H10ClNO and its molecular weight is 135.59. The purity is usually 95%.

2-({1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

In Stock

• CAS RN:
• 1797062-49-7

• Formula:
• C22H19ClN4O3

• InChI:
• InChI=1S/C22H19ClN4O3/c1-14-19(20(26-30-14)17-6-2-3-7-18(17)23)22(28)27-11-8-16(9-12-27)29-21-15(13-24)5-4-10-25-21/h2-7,10,16H,8-9,11-12H2,1H3

• InChIKey:
• OOBUIYNERDVDBR-UHFFFAOYSA-N

• 2-({1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H19ClN4O3 and its molecular weight is 422.9 g/mol. The purity is usually 95%.

4-{1-[3-(3,5-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 1111062-49-7

• Formula:
• C29H31N3O3

• InChI:
• InChI=1S/C29H31N3O3/c1-19-12-20(2)14-24(13-19)35-18-23(33)17-32-27-11-7-5-9-25(27)30-29(32)22-15-28(34)31(16-22)26-10-6-4-8-21(26)3/h4-14,22-23,33H,15-18H2,1-3H3

• InChIKey:
• QELMGUCSULPLEP-UHFFFAOYSA-N

• 4-{1-[3-(3,5-dimethylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C29H31N3O3 and its molecular weight is 469.585. The purity is usually 95%.

(1R,5S)-bicyclo[3.1.0]hexan-6-amine hydrochloride

• CAS RN:
• 1048962-49-7; 18150-19-1

• Formula:
• C6H12ClN

• InChI:
• InChI=1S/C6H11N.ClH/c7-6-4-2-1-3-5(4)6;/h4-6H,1-3,7H2;1H/t4-,5+,6?;

• InChIKey:
• JJGAHPCJQQSLTL-FMCRUOTFSA-N

• (1R,5S)-bicyclo[3.1.0]hexan-6-amine hydrochloride is a useful research compound. Its molecular formula is C6H12ClN and its molecular weight is 133.62. The purity is usually 95%.